Cas no 25059-14-7 (1-Naphthalenesulfonicacid, 2-hydroxy-, sodium salt (1:1))

• Product Name: 1-Naphthalenesulfonicacid, 2-hydroxy-, sodium salt (1:1)
• CAS No: 25059-14-7
• MF: C₁₀H₇NaO₄S
• MW: 246.214952707291
• CID: 257544
• PubChem ID: 23672336
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 2-hydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 2-hydroxy-, sodium salt (1:1)
• 2-Hydroxy-1-naphthalenesulfonic acid monosodium salt
• 2-Hydroxy-1-naphthalenesulfonic acid sodium salt
• 2-hydroxy-naphthalene-1-sulfonic acid,sodium salt
• sodium 2-hydroxynaphthalene-1-sulphonate
• sodium-<2-hydroxy-naphthyl-1-methanesulfonate>
• SCHEMBL1730358
• NS00049720
• 25059-14-7
• 1-Naphthalenesulfonic acid, 2-hydroxy-, sodium salt (1:1)
• NSC 37037
• EINECS 246-586-3
• Sodium 2-hydroxy-1-naphthalenesulfonate
• UNII-O82PAZ6PQH
• sodium;2-hydroxynaphthalene-1-sulfonate
• Sodium beta-naphthol-1-sulfonate
• Sodium .beta.-naphthol-1-sulfonate
• 2-HYDROXY-1-NAPHTHALENESULFONIC ACID, SODIUM SALT
• 2-Naphthol-1-sodium sulfonate
• Armstrong acid
• DTXSID6067046
• NSC-37037
• O82PAZ6PQH
• Q27285463
• 1-Naphthalenesulfonic acid, 2-hydroxy-, monosodium salt

• Inchi： 1S/C10H8O4S.Na/c11-9-6-5-7-3-1-2-4-8(7)10(9)15(12,13)14;/h1-6,11H,(H,12,13,14);/q;+1/p-1
• InChI Key： LIAJJWHZAFEJEZ-UHFFFAOYSA-M
• SMILES： S(C1C(=CC=C2C=CC=CC=12)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 247.00400
• Monoisotopic Mass: 247.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2

Experimental Properties

• Density: 1.549
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 82.98000
• LogP: 2.87290